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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703

Introduction

Inorganic cyanides, such as sodium and potassium cyanide, are highly toxic compounds
commonly used in various research and industrial applications, including chemical synthesis
and electroplating.[1] The extreme toxicity of these compounds necessitates strict adherence to
safety protocols to prevent accidental exposure, which can be fatal.[1][2] This document
provides detailed application notes and protocols for the safe handling, storage, and disposal of
inorganic cyanides in a laboratory setting, intended for researchers, scientists, and drug
development professionals.

1. Hazard ldentification and Toxicity

The primary hazard associated with inorganic cyanides is the release of highly toxic hydrogen
cyanide (HCN) gas, which can occur when cyanides come into contact with acids or even
moisture in the air.[2][3] The cyanide ion (CN-) itself is a potent inhibitor of cellular respiration.

[4]

Key Toxicological Data:
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Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL) - TWA 5 mg/m? [LI16I7]

NIOSH Recommended

5 mg/m3 (4.7 ppm) [10-minute 6
Exposure Limit (REL) - Ceiling g/m? (4.7 ppm) [ 1 [6]

ACGIH Threshold Limit Value

. 5 mg/m3 [5]
(TLV) - Ceilling
Immediately Dangerous to Life
25 mg/m3 (as CN) [5]
or Health (IDLH)
Lethal Dose (LD50) - Oral, Rat
) ) 6.4 mg/kg [1]
(Sodium Cyanide)
Lethal Dose (LD50) - Oral, Rat
: : 5 mg/kg [1]
(Potassium Cyanide)
Lethal Exposure 50-200 mg can cause 2]
(Ingestion/Skin Contact) immediate collapse and death

Symptoms of Exposure:

o Low-level exposure: Weakness, headache, dizziness, confusion, rapid breathing, nausea,
and vomiting.[1][2]

e Severe exposure: Convulsions, stupor, paralysis, unconsciousness, coma, and death, which
can occur within minutes.[8]

A significant portion of the population cannot detect the bitter almond odor of hydrogen
cyanide, making it an unreliable warning sign.[1][2]

2. Engineering Controls and Personal Protective Equipment (PPE)

2.1 Engineering Controls

o Chemical Fume Hood: All work with solid or solution forms of inorganic cyanides must be
conducted in a properly functioning and certified chemical fume hood.[9] This is critical to
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prevent the inhalation of any released hydrogen cyanide gas.

o Designated Area: Establish a designated area within the laboratory for all work with
cyanides. This area should be clearly marked with warning signs.[8][9]

e Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust
of the fume hood.

2.2 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling inorganic cyanides.
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PPE Item Specifications Rationale
Double gloving with nitrile or
neoprene gloves is
recommended. Thicker, ) )
) ) To prevent skin absorption,
Gloves chemical-resistant gloves (e.g.,

butyl rubber or Viton) are
preferable for prolonged
handling.[1][9][10]

which can be fatal.[1]

Eye Protection

Chemical splash goggles and
a face shield must be worn.[1]
[10]

To protect eyes from splashes

of cyanide solutions or dust.

Body Protection

A lab coat that covers the arms

and clothing that covers the
legs and feet (no open-toed

shoes) must be worn.[1]

To prevent skin contact with

cyanide compounds.

Respiratory Protection

Work must be performed in a
fume hood to avoid the need
for respiratory protection. In
emergency situations, an air-
purifying, full-facepiece
respirator (gas mask) with a
specific canister for cyanides

may be necessary for escape.

[6]7]

To prevent inhalation of toxic

hydrogen cyanide gas.

3. Safe Handling and Experimental Protocols

3.1 General Handling Procedures

o Work Practices: Never work alone when handling cyanides.[1][8] A "buddy system" ensures

that someone is available to provide aid in an emergency. Inform colleagues in the

immediate area when you are working with cyanides.[1]
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e Quantities: Purchase and use the smallest feasible quantity of cyanide for your experiment.
[1][11]

» Weighing: When weighing solid cyanides, perform this task inside the fume hood. If the
balance cannot be placed inside the hood, tare a sealed container, add the cyanide inside
the hood, seal the container, and then weigh it outside the hood.[2]

e pH Control: Always maintain a basic pH (pH > 10) for all cyanide solutions and waste to
prevent the generation of hydrogen cyanide gas.[4] Never mix cyanides with acids.[8]

3.2 Protocol for Preparing a Standard Cyanide Solution

Preparation: Don all required PPE and ensure the chemical fume hood is functioning
correctly. Place absorbent pads on the work surface inside the hood.

Weighing: Following the safe weighing procedure described above, weigh the required
amount of solid sodium or potassium cyanide.

Dissolution: Slowly add the solid cyanide to a beaker containing a basic solution (e.g., 0.1 M
NaOH) while stirring gently. This ensures the resulting solution remains alkaline.

Transfer and Storage: Transfer the prepared solution to a clearly labeled, sealed, and
appropriate container. Store as per the storage guidelines below.

Decontamination: Decontaminate all glassware and equipment that came into contact with
cyanide immediately after use (see Section 5).

. Storage Requirements

Proper storage of inorganic cyanides is crucial to prevent accidental reactions and
unauthorized access.

e Location: Store cyanides in a cool, dry, and well-ventilated area.[11]

e Segregation: Store cyanides separately from all incompatible materials, especially acids,
acid salts, strong oxidizing agents, and water.[1][11]
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e Security: Store cyanide containers in a secured (locked) cabinet or area to restrict access.
[12]

o Containment: Use secondary containment (e.g., a polypropylene container) for all cyanide
containers to contain any potential leaks.[1]

» Labeling: All cyanide containers must be clearly labeled with the chemical name and hazard
warnings.[11]

5. Decontamination and Waste Disposal
5.1 Decontamination of Glassware and Work Surfaces

Method 1: Bleach Treatment (for trace contamination):

o Inside a fume hood, rinse the glassware or wipe the surface with a 10% bleach solution
that has been made alkaline (pH = 10 with NaOH).[4] This oxidizes cyanide to the less
toxic cyanate.

o Caution: If the pH is below 10, toxic cyanogen chloride gas can be generated.[2]
o Collect the rinse solution as hazardous waste.[4]
e Method 2: Caustic Rinse:

o Rinse glassware three times with a dilute sodium hydroxide solution (e.g., 0.1 M NaOH)
inside a fume hood.[2]

o Collect the rinsate as cyanide waste.[2]

o After either decontamination method, the glassware can be washed with soap and water.

[2]
5.2 Waste Disposal
All cyanide-containing waste is considered acutely toxic hazardous waste.[11]

o Waste Collection:
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o Collect all cyanide waste (solid and liquid) in dedicated, clearly labeled, and sealed
containers.[2][5]

o Label the container as "Hazardous Waste - Cyanide" and explicitly state "No Acids".[9]
o Keep solid and liquid cyanide waste in separate containers.[9]

o The original container of a P-listed substance like cyanide must also be disposed of as
hazardous waste, even when empty.[11]

» Waste Treatment (for dilute solutions, where permitted):

o Neutralization with bleach or hydrogen peroxide can convert cyanide to less harmful
cyanates. This should only be performed by trained personnel following a specific,
approved protocol.[13]

» Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department for pickup
and disposal of all cyanide waste.[10] Do not pour any cyanide waste down the drain.[13]

6. Spill and Emergency Procedures
Rapid and appropriate response to a cyanide-related incident is critical.
6.1 Spills

e Small Spill (inside a fume hood):

(¢]

Wearing appropriate PPE, carefully sweep up solid spills to avoid creating dust. A cloth
dampened with a basic soap solution (pH > 10) can be used.[2]

o

For liquid spills, use chemical absorbent pads.[2]

[¢]

Wipe the area with a basic solution (pH > 10).[2]

[¢]

Collect all cleanup materials in a sealed plastic bag and dispose of as hazardous waste.[2]

o Large Spill (or any spill outside a fume hood):
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o Evacuate the area immediately and alert others.[2][8]
o Call emergency services (e.g., 911) and your institution's EHS department.[1][8]
o Close the laboratory doors and prevent entry.[2]

6.2 Exposures

In case of any suspected cyanide exposure, call 911 immediately.[2]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with
copious amounts of soap and water for at least 15 minutes in a safety shower.[2][8]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an emergency
eyewash station, occasionally lifting the eyelids.[2][8]

 Inhalation: Move the affected person to fresh air immediately.[2]
 Ingestion: If the person is conscious, induce vomiting and rinse their mouth with water.[2]

o First Aid: Only trained personnel should provide medical assistance. Do not perform mouth-
to-mouth resuscitation to avoid secondary exposure.[4] Provide a copy of the Safety Data
Sheet (SDS) for the specific cyanide compound to the emergency medical personnel.[8]
Note that amyl nitrite is no longer an approved antidote for on-site use; FDA-approved
antidotes must be administered by a medical professional.[8]

7. Visual Protocols and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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